Cas no 914208-13-2 (8-Fluoroquinoline-2-carboxylic acid)

8-Fluoroquinoline-2-carboxylic acid Properties

Names and Identifiers

• 8-Fluoroquinoline-2-carboxylic acid
• 8-fluoroquinoline-2-carboxylic acid(SALTDATA: FREE)
• SB67703
• DTXSID80650805
• 8-FLUOROQUINOLINE-2-CARBOXYLICACID
• FT-0741660
• SCHEMBL4751890
• AMY26482
• 8-Fluoro-2-quinolinecarboxylic acid
• MFCD08690746
• EN300-103414
• 8-Fluoroquinoline-2-carboxylic acid, AldrichCPR
• A850382
• 914208-13-2
• AKOS000320329
• AS-41371
• DA-18702
• +Expand

• MDL： MFCD08690746
• InChIKey： IAHHHCKXIHRMHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6FNO2/c11-7-3-1-2-6-4-5-8(10(13)14)12-9(6)7/h1-5H,(H,13,14)
• SMILES： C1=CC2=C(C(=C1)F)N=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 191.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.03825660g/mol
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• LogP: 2.07210
• PSA: 50.19000
• Refractive Index: 1.656
• Boiling Point: 352.1°C at 760 mmHg
• Flash Point: 166.8°C
• Density: 1.431